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Compound of Interest

Compound Name: 1-Boc-6-Amino-2,3-dihydroindole

Cat. No.: B146452

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Boc-6-Amino-2,3-
dihydroindole, a key intermediate in pharmaceutical synthesis. This document outlines its
chemical identifiers, physical and chemical properties, a representative synthetic protocol, and
a detailed quality control workflow.

Chemical Identity and Identifiers

1-Boc-6-Amino-2,3-dihydroindole, also known as tert-butyl 6-aminoindoline-1-carboxylate, is
a crucial building block in the development of various bioactive molecules, particularly in the
fields of neurology and oncology.[1] Its structure incorporates a dihydroindole core, an amine
functional group, and a tert-butyloxycarbonyl (Boc) protecting group, which enhances its
stability and solubility in organic solvents, making it suitable for a variety of synthetic
transformations.[1]

A comprehensive list of its identifiers is provided in the table below for easy reference.
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Identifier Value
CAS Number 129488-00-2
tert-butyl 6-amino-2,3-dihydro-1H-indole-1-
IUPAC Name
carboxylate
1-Boc-6-aminoindoline, tert-butyl 6-
aminoindoline-1-carboxylate, 6-Amino-2,3-
Synonyms ) ) ] )
dihydro-indole-1-carboxylic acid tert-butyl ester,
1-Boc-2,3-dihydro-1H-indol-6-amine
Molecular Formula C13H18N202
Molecular Weight 234.3 g/mol [2]
MDL Number MFCD08059271[2]
inchi 1S/C13H18N202/c1-13(2,3)17-12(16)15-7-6-9-
n
4-5-10(14)8-11(9)15/h4-5,8H,6-7,14H2,1-3H3
InChl Key NWVDKZOUGBMLIH-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)N1CCc2cc(N)ccec21

Physicochemical and Safety Data

The following table summarizes the key physicochemical properties and safety information for
1-Boc-6-Amino-2,3-dihydroindole. This data is essential for its proper handling, storage, and
use in experimental settings.
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Property Value

Physical Form Solid[2]

Boiling Point 374.947 °C at 760 mmHg[2]

Flash Point 180.561 °C[2]

Purity =298%[2]

Storage Temperature -20°C, sealed storage, away from moisture[2]
Signal Word Warning[2]

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye

Hazard Statements o ) o
irritation), H335 (May cause respiratory irritation)

[2]

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray),
] P305+P351+P338 (IF IN EYES: Rinse
Precautionary Statements ] ) ]
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing)[2]

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 1-Boc-6-Amino-2,3-dihydroindole is
not readily available in the searched literature, a representative synthetic method can be
proposed based on common organic chemistry principles for the protection and modification of
indoline derivatives. The following is a generalized procedure.

Representative Synthesis of 1-Boc-6-Amino-2,3-dihydroindole
This procedure is illustrative and may require optimization.

Step 1: Nitration of Indoline Indoline is first nitrated to introduce a nitro group at the 6-position.
This is typically achieved using a nitrating agent such as nitric acid in the presence of sulfuric
acid at low temperatures.
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Step 2: Boc Protection of the Indoline Nitrogen The resulting 6-nitroindoline is then protected
with a tert-butyloxycarbonyl (Boc) group. This is commonly done by reacting the 6-nitroindoline
with di-tert-butyl dicarbonate ((Boc)20) in the presence of a base like triethylamine or sodium
hydroxide in a suitable solvent such as dichloromethane or a mixture of acetone and water.

Step 3: Reduction of the Nitro Group The final step involves the reduction of the nitro group to
an amine. This can be accomplished through catalytic hydrogenation using a catalyst such as
palladium on carbon (Pd/C) under a hydrogen atmosphere.

Disclaimer:This is a generalized synthetic pathway. Researchers should consult relevant
literature for detailed reaction conditions and safety precautions for each step.

Quality Control Workflow

As a key pharmaceutical intermediate, ensuring the quality and purity of 1-Boc-6-Amino-2,3-
dihydroindole is paramount. The following diagram illustrates a typical quality control workflow
for an incoming raw material of this nature in a pharmaceutical manufacturing setting.
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Caption: Quality control workflow for incoming 1-Boc-6-Amino-2,3-dihydroindole.

This workflow outlines the critical steps from the initial receipt of the material to its final
approval for use in production. Each stage involves rigorous checks and analytical testing to
ensure the material meets the required specifications for identity, purity, and quality. Key
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analytical techniques employed in this process include High-Performance Liquid
Chromatography (HPLC) for purity assessment and Fourier-Transform Infrared (FTIR) or
Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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